![molecular formula C13H7Cl2N3O B2739181 2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde CAS No. 891764-37-7](/img/structure/B2739181.png)
2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde” is a chemical compound that belongs to the class of imidazo[1,2-a]pyrimidines . It is a derivative of imidazo[1,2-a]pyridine . This compound has been studied for its catalytic activities, particularly in the oxidation of catechol to o-quinone .
Synthesis Analysis
The synthesis of this compound involves the use of 2-phenylimidazo[1,2-a]pyridine as a precursor . The reaction conditions and the specific process of synthesis are not detailed in the available literature.Molecular Structure Analysis
The molecular structure of “2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde” is characterized by the presence of an imidazo[1,2-a]pyrimidine core with a dichlorophenyl group at the 2-position and a carbaldehyde group at the 3-position . The molecular formula of this compound is C12H7Cl2N3 .Chemical Reactions Analysis
This compound has been studied for its role as a ligand in the formation of copper(II)-ligand complexes . These complexes have been found to possess excellent catalytic activities for the oxidation of catechol to o-quinone .Scientific Research Applications
Catalysis in Catechol Oxidation
Background: Catecholase is an enzyme that catalyzes the oxidation of catechol to o-quinone. Researchers have sought new catalysts for this reaction, and imidazo[1,2-a]pyridine derivatives have emerged as promising candidates.
Research Findings: In a recent study , ligands derived from 2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde were synthesized. These ligands formed complexes in situ with copper (II) salts (Cu(CH3COO)2, CuSO4, Cu(NO3)2, and CuCl2). The kinetics of the reaction were monitored using a UV-Vis spectrophotometer.
Antitubercular Activity
Background: Tuberculosis (TB) remains a global health challenge. Novel compounds with antitubercular properties are actively explored.
Research Findings: A derivative of imidazo[1,2-a]pyrimidine showed promising results in a TB mouse model . Treatment with this compound led to significant reductions in bacterial load. Further investigations are ongoing to harness its potential as an antitubercular agent.
Molecular Structure Optimization
Background: Understanding the molecular structure of compounds is crucial for designing effective drugs.
Research Findings: Researchers optimized the molecular structure of imidazo[1,2-a]pyrimidine derivatives using quantum chemical methods . These studies provide insights into the compound’s electronic properties, which can guide drug design efforts.
properties
IUPAC Name |
2-(3,4-dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2N3O/c14-9-3-2-8(6-10(9)15)12-11(7-19)18-5-1-4-16-13(18)17-12/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUWLNIBWWVSPQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=C(N=C2N=C1)C3=CC(=C(C=C3)Cl)Cl)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine-3-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.